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Compound of Interest

Compound Name: Daumone

Cat. No.: B15597154 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Daumone. As a bioactive lipid molecule utilized in research, particularly in studies

involving Caenorhabditis elegans, adherence to strict disposal protocols is essential to ensure

the safety of laboratory personnel and to prevent environmental contamination. These

procedures are specifically designed for researchers, scientists, and drug development

professionals. It is imperative to always consult your institution's Environmental Health and

Safety (EHS) department for specific local and federal regulations, as these guidelines are

intended to supplement, not replace, institutional protocols.

Daumone: Chemical and Physical Properties
A comprehensive understanding of Daumone's properties is fundamental to its safe handling

and disposal. The following table summarizes its key chemical and physical data.
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Property Data Citation(s)

IUPAC Name

(6R)-6-[(2R,3R,5R,6S)-3,5-

dihydroxy-6-methyloxan-2-

yl]oxyheptanoic acid

[1][2]

Molecular Formula C₁₃H₂₄O₆ [1][2]

Molecular Weight 276.33 g/mol [1][2]

Chemical Class
Fatty Acyl Glycoside;

Monocarboxylic Acid
[1]

Synonyms
ascr#1, Ascaroside C7,

Daumone-1
[1][2]

CAS Number 690991-47-0 [1][2]

Experimental Protocol: Step-by-Step Disposal
Procedures
While a specific Safety Data Sheet (SDS) with disposal instructions for Daumone is not readily

available, its classification as a fatty acyl glycoside and a monocarboxylic acid informs the

following best-practice disposal protocol based on general principles of laboratory chemical

waste management.

Step 1: Waste Classification and Segregation
Classify as Hazardous Chemical Waste: Due to its biological activity and lack of

comprehensive toxicological data, all Daumone waste, including pure compound, solutions,

and contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as hazardous

chemical waste.[3][4]

Segregate Waste Streams: Do not mix Daumone waste with other chemical waste streams

unless explicitly permitted by your institution's EHS department.[5][6] Incompatible chemicals

can react, creating additional hazards.[5] Keep Daumone waste separate from:

Halogenated solvents
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Strong acids and bases

Oxidizers[5]

Step 2: Container Selection and Labeling
Choose a Compatible Container: Collect Daumone waste in a chemically compatible

container with a leak-proof, screw-on cap.[3][5] Glass or high-density polyethylene (HDPE)

containers are generally suitable. The container must be in good condition, free of cracks or

leaks.[3]

Properly Label the Container: Clearly label the waste container with the words "Hazardous

Waste."[4][5] The label must also include:

The full chemical name: "Waste Daumone ((6R)-6-[(2R,3R,5R,6S)-3,5-dihydroxy-6-

methyloxan-2-yl]oxyheptanoic acid)"

The concentration and composition of the waste (e.g., "Daumone in ethanol, approx. 10

mg/L").

The date when waste was first added to the container (start date).[5]

The associated hazards (e.g., "Bioactive," "Handle with Care").

Step 3: Accumulation and Storage
Designate a Satellite Accumulation Area (SAA): Store the waste container in a designated

SAA, which must be at or near the point of generation and under the control of laboratory

personnel.[4][5]

Keep Containers Closed: Waste containers must remain securely closed at all times, except

when adding waste.[5][7]

Secondary Containment: It is best practice to place the primary waste container in a

secondary container, such as a plastic tub, to contain any potential leaks or spills.

Step 4: Arranging for Disposal
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Do Not Dispose Down the Drain: Under no circumstances should Daumone or its solutions

be poured down the sanitary sewer.[4][7]

Contact EHS for Pickup: Once the waste container is full or has been in accumulation for the

maximum time allowed by your institution (typically 9-12 months), contact your EHS

department to arrange for a hazardous waste pickup.[4][7]

Follow Institutional Procedures: Adhere to all specific procedures for waste pickup requests

as mandated by your institution.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of Daumone and

its signaling context in C. elegans.
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Caption: Logical workflow for the safe disposal of Daumone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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